Cas no 2224412-67-1 (N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide)

• Product Name: N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide
• CAS No: 2224412-67-1
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5412146
• PubChem ID: 136555825
• Update Time: 2025-11-01

N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738283725
• EN300-6702148
• N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide
• AKOS034007279
• 2224412-67-1
• N-({6-thiaspiro[2.5]octan-1-yl}methyl)prop-2-enamide

• Inchi： 1S/C11H17NOS/c1-2-10(13)12-8-9-7-11(9)3-5-14-6-4-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key： RJVDKPQYAFGRAO-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CC2CNC(C=C)=O

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide

Professional Introduction to N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide (CAS No. 2224412-67-1)

N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide, identified by its CAS number 2224412-67-1, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical development, particularly in the design of novel bioactive molecules.

The molecular structure of N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide incorporates a spirocyclic framework, which is a key feature contributing to its distinct chemical and biological properties. The spirocyclic core consists of a sulfur atom bridging two rings, specifically an eight-membered octane ring and a five-membered thiazole ring. This arrangement introduces rigidity and conformational constraints, which can influence the compound's interactions with biological targets.

The presence of the amide functional group in the molecule (prop-2-enamide) further enhances its potential as a pharmacophore. Amides are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is crucial for the binding affinity and specificity of drug molecules. Additionally, the prop-2-enyl side chain provides a hydrophobic region that can interact favorably with lipid-rich environments, such as cell membranes.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced metabolic stability and reduced susceptibility to enzymatic degradation. These properties make them attractive candidates for drug development, particularly for oral formulations where bioavailability is a critical factor. The sulfur atom in the spirocyclic core also introduces a polar moiety, which can improve solubility and thus enhance oral bioavailability.

Recent studies have begun to explore the biological activity of N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide and related derivatives. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory pathways. For instance, preliminary in vitro assays have indicated potential activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide presents unique challenges due to its complex spirocyclic structure. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organosulfur chemistry, have been employed to construct the spirocyclic core efficiently. These synthetic approaches not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

The use of computational chemistry has also played a significant role in understanding the properties of N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide. Molecular modeling studies have provided insights into its conformational preferences and interactions with biological targets. These computational insights have guided experimental efforts and have been instrumental in optimizing both the synthesis and biological evaluation of this compound.

In conclusion, N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide (CAS No. 2224412-67-1) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activity. The spirocyclic framework combined with the amide functionality offers a rich scaffold for further derivatization and optimization. As research continues to uncover new applications for this class of compounds, N-(6-Thiaspiro[2.5]octan-2-ylmethyl)prop-2-enamide is poised to play an important role in the development of novel therapeutic agents.